Tribasic lead sulfate
Cat. No. B8368286
M. Wt: 9.7e+02 g/mol
InChI Key: OCWMFVJKFWXKNZ-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
Patent
US04324768
Procedure details
A 2-liter beaker was charged with 1175.6 ml of the lead monoxide slurry A-3 (containing 0.587 g of PbOn) and the slurry was heated under agitation with a glass vane, and when the temperature was elevated to about 70° C., 26.22 ml of sulfuric acid having a concentration of 3.86 mole/l was promptly added to the slurry in about 10 seconds (the pH value was 6.2 at the initial stage of addition). The temperature was maintained at 65° to 70° C. while heating the slurry on a heater under agitation, and in this state, aging was carried out for 60 minutes to obtain a base slurry of tribasic lead sulfate.
Identifiers
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REACTION_CXSMILES
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[Pb:1]=[O:2].[S:3](=[O:7])(=[O:6])([OH:5])[OH:4]>>[O-2:4].[O-2:2].[O-2:4].[O-:6][S:3]([O-:7])(=[O:5])=[O:4].[Pb+2:1].[Pb+2:1].[Pb+2:1].[Pb+2:1] |f:2.3.4.5.6.7.8.9|
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Inputs
Step One
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Name
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Quantity
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1175.6 mL
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Type
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reactant
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Smiles
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[Pb]=O
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Step Two
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Name
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Quantity
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26.22 mL
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the slurry was heated under agitation with a glass vane, and when the temperature
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CUSTOM
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Type
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CUSTOM
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Details
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was elevated to about 70° C.
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ADDITION
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Type
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ADDITION
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Details
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stage of addition)
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The temperature was maintained at 65° to 70° C.
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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while heating the slurry on a heater under agitation
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Outcomes
Product
Details
Reaction Time |
60 min |
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Name
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Type
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product
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Smiles
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[O-2].[O-2].[O-2].[O-]S(=O)(=O)[O-].[Pb+2].[Pb+2].[Pb+2].[Pb+2]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
